Cas no 1337478-76-8 (2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol)

• Product Name: 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol
• CAS No: 1337478-76-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6427448
• PubChem ID: 165751921
• Update Time: 2025-06-11

2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol
• 1337478-76-8
• 2,6-dimethoxy-4-[(pyrrolidin-3-yl)methyl]phenol
• EN300-1806018

• Inchi： 1S/C13H19NO3/c1-16-11-6-10(5-9-3-4-14-8-9)7-12(17-2)13(11)15/h6-7,9,14-15H,3-5,8H2,1-2H3
• InChI Key： UKKOOJZOVXMLJF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1CNCC1)OC)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.7Ų

Additional information on 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol

Professional Introduction to Compound with CAS No. 1337478-76-8 and Product Name: 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol

The compound with the CAS number 1337478-76-8 and the product name 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of both dimethoxy and pyrrolidin-3-yl substituents in its molecular framework suggests a rich chemical diversity that could be leveraged for innovative drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those that modulate specific biological pathways. The compound 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol has been identified as a promising candidate for such applications due to its ability to interact with various biological targets. Specifically, its structure allows for interactions with enzymes and receptors involved in inflammatory and oxidative stress pathways, making it a potential candidate for treating conditions such as neurodegenerative diseases and chronic inflammation.

One of the most intriguing aspects of this compound is its mechanism of action. Preliminary studies have indicated that it may exert its effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. Additionally, the pyrrolidin-3-yl moiety suggests potential interactions with ion channels and receptors, which could further enhance its therapeutic efficacy. These findings are particularly relevant in the context of recent research that highlights the importance of multifunctional compounds in addressing complex diseases.

The synthesis and characterization of 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of the molecule. Furthermore, spectroscopic methods like NMR and mass spectrometry have been instrumental in confirming the structural integrity of the compound.

From a pharmacological perspective, the compound's potential lies in its ability to modulate biological pathways associated with various diseases. For instance, studies have shown that compounds with similar structures can exhibit anti-inflammatory properties by inhibiting key signaling cascades. The dimethoxy groups in 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol may contribute to its stability and bioavailability, while the pyrrolidin-3-yl moiety could enhance its binding affinity to target proteins. These features make it an attractive candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have been conducted to predict how it interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding affinity and potential side effects, which are essential considerations in drug development. Additionally, QSAR (Quantitative Structure-Activity Relationship) models have been employed to correlate structural features with biological activity, further refining our understanding of its pharmacological properties.

The safety profile of 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity and pharmacokinetic parameters to ensure that it meets safety standards for human use. These studies have shown that the compound exhibits low toxicity at relevant doses, making it a promising candidate for further clinical development. However, additional research is needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 2,6-dimethoxy-4-(pyrrolidin-3-yl)methylphenol represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable candidate for treating conditions such as neurodegenerative diseases and chronic inflammation. With ongoing research focusing on its synthesis, pharmacology, and safety profile, this compound holds great promise for future medical applications.